Cas no 3054-92-0 (2,3,4-Trimethyl-3-pentanol)
2,3,4-Trimethyl-3-pentanol structure
Product Name:2,3,4-Trimethyl-3-pentanol
CAS No:3054-92-0
MF:C8H18O
MW:130.227922916412
MDL:MFCD00048319
CID:84593
PubChem ID:520484
Update Time:2025-04-18
2,3,4-Trimethyl-3-pentanol Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4-Trimethyl-3-pentanol
- 2,3,4-trimethylpentan-3-ol
- 1,1-Diisopropylethanol
- 2,3,4,5,6-PENTAFLUOROPHENYL2,5-DICHLOROBENZENESULFONATE
- 2,3,4-trimethyl-pentan-3-ol
- 2,3,4-trimethyl-pentanol
- 3-Pentanol,2,3,4-trimethyl
- Diisopropylmethylcarbinol
- Methyldiisopropylcarbinol
- UNII-E7OYT9FJ8F
-
- MDL： MFCD00048319
- Inchi： 1S/C8H18O/c1-6(2)8(5,9)7(3)4/h6-7,9H,1-5H3
- InChI Key： PLSMHHUFDLYURK-UHFFFAOYSA-N
- SMILES： CC(C(C(C)C)(O)C)C
Computed Properties
- Exact Mass: 130.13600
- Monoisotopic Mass: 130.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 76.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Color/Form: Not available
- Density: 0.85
- Melting Point: -61.15°C (estimate)
- Boiling Point: 78°C/46mmHg(lit.)
- Flash Point: 50.0±8.6 °C
- Refractive Index: 1.4350-1.4370
- PSA: 20.23000
- LogP: 2.04940
- FEMA: 3903 | 2,3,4-TRIMETHYL-3-PENTANOL
- Solubility: Not available
- Vapor Pressure: 1.0±0.6 mmHg at 25°C
2,3,4-Trimethyl-3-pentanol Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H226
- Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
- Hazardous Material transportation number：1987
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- HazardClass：3
- PackingGroup：III
- Risk Phrases：R36/37/38
- Storage Condition：4° CStore…,-4℃Store…Better
2,3,4-Trimethyl-3-pentanol Customs Data
- HS CODE：2905199090
- Customs Data：
China Customs Code:
2905199090Overview:
2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2,3,4-Trimethyl-3-pentanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T796585-1g |
2,3,4-Trimethyl-3-pentanol |
3054-92-0 | 1g |
$ 120.00 | 2022-06-02 | ||
| TRC | T796585-5g |
2,3,4-Trimethyl-3-pentanol |
3054-92-0 | 5g |
$ 135.00 | 2022-06-02 | ||
| TRC | T796585-50g |
2,3,4-Trimethyl-3-pentanol |
3054-92-0 | 50g |
$ 1030.00 | 2022-06-02 | ||
| Apollo Scientific | OR919878-5g |
2,3,4-Trimethyl-3-pentanol |
3054-92-0 | 95% | 5g |
£206.00 | 2025-02-20 | |
| Apollo Scientific | OR919878-25g |
2,3,4-Trimethyl-3-pentanol |
3054-92-0 | 95% | 25g |
£505.00 | 2023-09-02 | |
| abcr | AB125380-5 g |
2,3,4-Trimethyl-3-pentanol, 98%; . |
3054-92-0 | 98% | 5g |
€122.30 | 2023-05-10 | |
| abcr | AB125380-25 g |
2,3,4-Trimethyl-3-pentanol, 98%; . |
3054-92-0 | 98% | 25g |
€406.10 | 2023-05-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D2436-25g |
2,3,4-Trimethyl-3-pentanol |
3054-92-0 | 98.0%(GC) | 25g |
￥2490.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D2436-5g |
2,3,4-Trimethyl-3-pentanol |
3054-92-0 | 98.0%(GC) | 5g |
￥690.0 | 2022-05-30 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D2436-5G |
2,3,4-Trimethyl-3-pentanol |
3054-92-0 | >98.0%(GC) | 5g |
¥450.00 | 2024-04-16 |
2,3,4-Trimethyl-3-pentanol Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
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